6-(3,5-Dichloro-benzoyl)-5-ethyl-1H-pyrimidine-2,4-dione

• Molecular Formula: C13H10Cl2N2O3
• Molecular Weight: 313.13 g/mol
• IUPAC Name: 6-(3,5-dichlorobenzoyl)-5-ethyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C13H10Cl2N2O3/c1-2-9-10(16-13(20)17-12(9)19)11(18)6-3-7(14)5-8(15)4-6/h3-5H,2H2,1H3,(H2,16,17,19,20)
• InChI Key: VRWAXBXDBWQVQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=O)NC1=O)C(=O)C2=CC(=CC(=C2)Cl)Cl

Description

6-(3,5-Dichloro-benzoyl)-5-ethyl-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C13H10Cl2N2O3 and its molecular weight is 313.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound (63) (1.26 g, 3.69 mmol) was refluxed with conc. HCl (20 ml) for 5 hr. After cooling to room temperature, the white precipitate was collected by filtration, washed with cold water, and dried in high vacuo to afford 1.08 g (93%) of the title compound as a white solid. m.p. 242-243° C.; 1H NMR (200 MHz, CDCl3/CD3OD) δ 0.90 (3H, t, J=7.5 Hz), 2.07 (2H, q, J=7.5 Hz), 7.59 (1H, t, J=1.8 Hz), 7.67 (2H, d, J=1.8 Hz); HRMS (EI) Calcd. 312.0068, Found 312.0049.